Cas no 1092568-82-5 (Methyl 3-(5-methylpyrimidin-2-yl)benzoate)

• Product Name: Methyl 3-(5-methylpyrimidin-2-yl)benzoate
• CAS No: 1092568-82-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2109340
• Update Time: 2023-08-04

Methyl 3-(5-methylpyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-methylpyrimidin-2-yl)benzoate
• JFNFEDGNAHPKGL-UHFFFAOYSA-N
• Methyl 3-(5-methylpyrimidin-2-yl)benzoate

• Inchi： 1S/C13H12N2O2/c1-9-7-14-12(15-8-9)10-4-3-5-11(6-10)13(16)17-2/h3-8H,1-2H3
• InChI Key： JFNFEDGNAHPKGL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2N=CC(C)=CN=2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1